Ursodeoxycholic Acid (sodium salt)

• CAS No.: 2898-95-5
• Product Name: Ursodeoxycholic Acid (sodium salt)
• Molecular Formula: C24H39O4 • Na
• Molecular Weight: 414.6 g/mol
• IUPAC Name: sodium;(4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• Standard InChI: InChI=1S/C24H40O4.Na/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26;/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-;/m1./s1
• Standard InChIKey: WDFRNBJHDMUMBL-FUXQPCDDSA-M
• Isomeric SMILES: C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C.[Na+]
• SMILES: CC(CCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
• Canonical SMILES: CC(CCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
• Description: Ursodeoxycholic acid (UDCA) is a hydrophilic bile acid best known for its role in cholesterol gallstone dissolution and the treatment of several liver diseases, including primary biliary cirrhosis. It interferes with the transport activity of the sodium taurocholate cotransporting polypeptide with an IC50 value of 3.6 μM. UDCA also inhibits apoptosis in liver cells by preventing formation of reactive oxygen species and the translocation of the pro-apoptotic protein Bax from the cytosol to the mitochondria.
• Synonyms: 3 alpha,7 beta Dihydroxy 5 beta cholan 24 oic Acid; 3 alpha,7 beta-Dihydroxy-5 beta-cholan-24-oic Acid; Acid, Deoxyursocholic; Acid, Ursacholic; Acid, Ursodeoxycholic; Cholit-Ursan; Cholofalk; Delursan; Deoxyursocholic Acid; Destolit; Sodium Ursodeoxycholate; Urdox; Ursacholic Acid; Urso; Urso Heumann; Ursobilane; Ursochol; Ursodeoxycholate, Sodium; Ursodeoxycholic Acid; Ursodiol; Ursofalk; Ursogal; Ursolite; Ursolvan
• Reference: 1.Jackson, H.,Solaymani-Dodaran, M.,Card, T.R., et al. Influence of ursodeoxycholic acid on the mortality and malignancy associated with primary biliary cirrhosis: A population-based cohort study. Hepatology 43(4), 1131-1137 (2007).
• PubChem Compound: 23707110
• Last Modified: Nov 11 2021